6-[(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid

• Molecular Formula: C27H26N4O4S2
• Molecular Weight: 534.7 g/mol
• IUPAC Name: 6-[(5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C27H26N4O4S2/c32-23(33)11-2-1-6-14-31-26(35)21(37-27(31)36)16-20-24(28-22-10-5-7-13-30(22)25(20)34)29-15-12-18-8-3-4-9-19(18)17-29/h3-5,7-10,13,16H,1-2,6,11-12,14-15,17H2,(H,32,33)/b21-16-
• InChI Key: RSFLQMLIWNFVFR-PGMHBOJBSA-N
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C3=C(C(=O)N4C=CC=CC4=N3)/C=C\5/C(=O)N(C(=S)S5)CCCCCC(=O)O
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=C(C(=O)N4C=CC=CC4=N3)C=C5C(=O)N(C(=S)S5)CCCCCC(=O)O

Description

This compound features a complex heterocyclic scaffold combining pyrido[1,2-a]pyrimidin-4-one, dihydroisoquinoline, and 2-thioxo-1,3-thiazolidin-4-one moieties, linked via a (5Z)-configured methylidene bridge to a hexanoic acid chain. The stereochemistry of the double bond (Z-configuration) is critical for molecular conformation and intermolecular interactions.

Biological Activity

The compound 6-[(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid has garnered attention for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

This compound features a complex molecular structure characterized by multiple functional groups, including:

• A thiazolidinone ring
• A pyrimidine derivative
• A dihydroisoquinoline moiety

The presence of these functional groups suggests potential interactions with various biological targets.

Anti-inflammatory Activity

Research indicates that compounds similar to this structure may exhibit significant anti-inflammatory properties. For instance, studies on related thiazolidinone derivatives have shown their effectiveness in inhibiting cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory process.

Table 1: Summary of COX Inhibition Studies

Compound	COX-I IC50 (μM)	COX-II IC50 (μM)	Reference
Celecoxib	0.78	0.89
PYZ16	0.52	0.52
PYZ31	19.87	35.56

The above table highlights the comparative potency of various compounds against COX enzymes, with lower IC50 values indicating higher potency.

Anticancer Activity

Preliminary studies suggest that the compound may also possess anticancer properties. The structural components indicate potential mechanisms for targeting cancer cell proliferation and survival pathways.

Case Study: Dihydroisoquinoline Derivatives

A study focused on dihydroisoquinoline derivatives demonstrated their ability to induce apoptosis in cancer cells through modulation of the PI3K/Akt signaling pathway. This suggests that the presence of the dihydroisoquinoline moiety in our compound could confer similar anticancer effects.

In Vitro Studies

In vitro assays have been conducted to evaluate the biological activity of related compounds. For example:

• A study reported that certain thiazolidinones exhibited cytotoxicity against various cancer cell lines, suggesting that structural similarities may predict similar outcomes for our compound.

In Vivo Studies

In vivo models have further elucidated the anti-inflammatory effects observed in vitro. For instance:

• Animal studies demonstrated significant reductions in inflammation markers following administration of thiazolidinone derivatives.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name / Identifier	Molecular Formula	Key Substituents/Modifications	Molecular Mass (g/mol)	Notable Features	References
Target Compound	Not explicitly provided	Dihydroisoquinoline, pyrido[1,2-a]pyrimidin-4-one, hexanoic acid	~750 (estimated)	Z-configuration; extended conjugation for electronic delocalization
6-((5Z)-5-{[2-(4-ethyl-1-piperazinyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-...hexanoic acid	C25H31N5O4S2	4-ethylpiperazinyl, 7-methyl on pyrido-pyrimidine	529.674	Enhanced solubility due to piperazinyl group; potential CNS targeting
6-[(5Z)-5-{1-[2-(3,4-dimethylanilino)-2-oxoethyl]-2-oxo-1,2-dihydro-3H-indol-3-ylidene}-...hexanoic acid	C29H29N3O4S2	3,4-dimethylanilino, indole moiety	571.72 (estimated)	Indole core may confer antioxidant or receptor-binding properties
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid	C23H20N3O4S2	Methoxyphenyl-pyrazole, phenylpropanoic acid	474.55	Shorter chain (propanoic acid) reduces hydrophilicity; pyrazole for π-stacking

Physicochemical and Electronic Properties

• Solubility: The hexanoic acid chain in the target compound increases aqueous solubility compared to shorter-chain analogs (e.g., phenylpropanoic acid in ) .